Cas no 1426229-01-7 (4-(methoxymethyl)benzene-1-sulfonamide)

• Product Name: 4-(methoxymethyl)benzene-1-sulfonamide
• CAS No: 1426229-01-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 4598751
• Update Time: 2025-10-31

4-(methoxymethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-(methoxymethyl)-

• Inchi： 1S/C8H11NO3S/c1-12-6-7-2-4-8(5-3-7)13(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： MRIGYPXUXUWBPQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(COC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(methoxymethyl)benzene-1-sulfonamide

Comprehensive Analysis of 4-(methoxymethyl)benzene-1-sulfonamide (CAS No. 1426229-01-7): Properties, Applications, and Industry Insights

The compound 4-(methoxymethyl)benzene-1-sulfonamide (CAS No. 1426229-01-7) is a specialized sulfonamide derivative with growing relevance in pharmaceutical and chemical research. Characterized by its unique methoxymethyl functional group, this molecule has attracted attention for its potential in drug discovery and material science. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in developing enzyme inhibitors and receptor modulators.

From a structural perspective, the presence of both sulfonamide and methoxymethyl moieties grants this compound exceptional versatility. The sulfonamide group contributes to hydrogen bonding capabilities, while the methoxymethyl substituent enhances solubility in organic solvents – a critical factor for medicinal chemistry applications. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%) in commercial samples, making it valuable for precision synthesis.

Industry trends show increasing demand for 4-(methoxymethyl)benzene-1-sulfonamide in small molecule drug development. Pharmaceutical researchers frequently search for "sulfonamide building blocks" and "CAS 1426229-01-7 suppliers," reflecting its importance in creating targeted therapies. The compound's molecular weight (215.25 g/mol) and favorable logP value (approximately 1.2) make it particularly useful for designing blood-brain barrier permeable compounds.

Environmental and safety profiles of 1426229-01-7 meet modern green chemistry standards. Unlike traditional sulfonamides, its methoxymethyl modification reduces crystallization issues during synthesis – a frequent query among process chemists searching for "sulfonamide solubility improvement." Thermal analysis (DSC) reveals stability up to 180°C, supporting its use in high-temperature reactions common in peptide coupling and catalysis applications.

Emerging applications include its use in metal-organic frameworks (MOFs) development, where researchers leverage its sulfonamide coordination sites. The scientific community shows growing interest in "1426229-01-7 MOF applications" as evidenced by recent publication trends. Additionally, its electron-withdrawing properties make it valuable for designing organic semiconductors, addressing current demands in flexible electronics research.

Quality control protocols for 4-(methoxymethyl)benzene-1-sulfonamide emphasize chromatographic purity assessment, with industry standards requiring <99.5% purity for GMP applications. Storage recommendations typically suggest desiccated conditions at 2-8°C to maintain stability, a crucial consideration for purchasers searching "CAS 1426229-01-7 storage requirements." The compound's crystalline form (confirmed by XRD) demonstrates excellent batch-to-batch reproducibility.

From a regulatory perspective, 1426229-01-7 is not classified under restricted categories, though proper laboratory handling procedures should always be followed. Recent patents highlight its incorporation in biodegradable polymers, responding to market needs for sustainable materials. This aligns with increasing searches for "eco-friendly sulfonamide derivatives" across scientific databases.

The synthesis route for 4-(methoxymethyl)benzene-1-sulfonamide typically involves chlorosulfonation followed by amination, with yields optimized through microwave-assisted techniques. Process chemists frequently investigate "1426229-01-7 synthesis scale-up" methods, reflecting industrial needs. Its cost-effectiveness compared to similar aromatic sulfonamides contributes to its growing adoption in high-throughput screening libraries.

Future research directions may explore its potential in bioconjugation chemistry, given the reactivity of its sulfonamide nitrogen. The compound's structure-activity relationships continue to be investigated, particularly in carbonic anhydrase inhibition – a hot topic in anticancer drug development. These applications position CAS 1426229-01-7 as a molecule with significant translational research potential across multiple disciplines.